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Compound of Interest

Compound Name: Sofosbuvir impurity N
Cat. No.: B10799905
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sofosbuvir, a cornerstone in the treatment of chronic Hepatitis C, is a nucleotide analog
inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. The purity of
the active pharmaceutical ingredient (API) is paramount to its safety and efficacy. This technical
guide provides a comprehensive overview of Sofosbuvir impurity N, a known process-related
impurity, focusing on its identification, analytical methodologies for its detection, and the
underlying principles of its formation and control.

Identification and Characterization of Sofosbuvir
Impurity N

Sofosbuvir impurity N is a diastereoisomer of Sofosbuvir. Its formation is intrinsically linked to
the stereoselective synthesis of the Sofosbuvir molecule.

Chemical Identity
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Parameter Information

Methyl ((S)-(((2R,3R,4R,5R)-5-(2,4-dioxo-3,4-
) dihydropyrimidin-1(2H)-yl)-4-fluoro-3-hydroxy-4-
Chemical Name
methyltetrahydrofuran-2-yl)methoxy)

(phenoxy)phosphoryl)-L-alaninate

CAS Number 1394157-34-6

Molecular Formula C20H25FN309P

Molecular Weight 501.4 g/mol

Synonyms Methoxy Sofosbuvir Impurity

Nature of Impurity Process-related impurity (diastereomer)

Formation Pathway of Sofosbuvir Impurity N

The synthesis of Sofosbuvir involves the creation of a chiral phosphorus center, leading to the
potential for diastereomers. The desired diastereomer is the (S)-isomer at the phosphorus
atom. Sofosbuvir impurity N is the corresponding (R)-isomer. The formation of this impurity is
a critical aspect of the stereoselective synthesis process. The control of the reaction conditions
during the phosphoramidate coupling step is crucial to minimize the formation of the undesired
diastereomer.
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Phosphoramidate Reagent (Chiral)

Stereoselective Synthesis of Sofosbuvir

Diastereomeric Mixture

Separation Sofosbuvir Impurity N (Undesired Diastereomer)

Purification

Coupling Reaction

Protected Nucleoside Sofosbuvir (Desired Diastereomer)

Analytical Workflow for Sofosbuvir Impurity N

Sample Preparation

HPLC Analysis

Data Acquisition
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Quantification
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» To cite this document: BenchChem. [In-Depth Technical Guide: CAS Number and
Identification of Sofosbuvir Impurity N]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799905/docs#in-depth-technical-guide-cas-
number-and-identification-of-sofosbuvir-impurity-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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